Cas no 97659-31-9 (2-methylundecan-2-amine;octanoic Acid)

• Product Name: 2-methylundecan-2-amine;octanoic Acid
• CAS No: 97659-31-9
• MF: C₂₀H₄₃NO₂
• MW: 329.560926675797
• CID: 1991923
• Update Time: 2023-03-24

2-methylundecan-2-amine;octanoic Acid Chemical and Physical Properties

Names and Identifiers

• Octanoic acid, compound with 1,1-dimethyldecylamine (1:1)
• 2-methylundecan-2-amine
• octanoic acid
• 2-methylundecan-2-amine,octanoic acid
• 2-methylundecan-2-amine;octanoic Acid

• Inchi： 1S/C12H27N.C8H16O2/c1-4-5-6-7-8-9-10-11-12(2,3)13;1-2-3-4-5-6-7-8(9)10/h4-11,13H2,1-3H3;2-7H2,1H3,(H,9,10)
• InChI Key： ULBYDEYDFHXUST-UHFFFAOYSA-N
• SMILES： C(C(N)(C)C)CCCCCCCC.C(CC(=O)O)CCCCC

Computed Properties

• Exact Mass: 329.329
• Monoisotopic Mass: 329.329
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 14
• Complexity: 197
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3A^2

Experimental Properties

• Boiling Point: 445.5°C at 760 mmHg
• Flash Point: 223.2°C